Cas no 2229030-47-9 (1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229030-47-9
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5993594
• PubChem ID: 165695151
• Update Time: 2025-05-21

1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine
• 2229030-47-9
• [1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1814767

• Inchi： 1S/C14H23NO2/c1-6-17-13-9-11(7-8-12(13)16-5)10-14(2,3)15-4/h7-9,15H,6,10H2,1-5H3
• InChI Key： RSLBUVZVCFCMAO-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CC(C)(C)NC)OC

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229030-47-9)

1-(3-Ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 2229030-47-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy and methoxy substituent on the phenyl ring, and a tertiary amine functional group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The synthesis of 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine typically involves multi-step reactions, including the formation of the substituted phenyl ring and the subsequent attachment of the tertiary amine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it increasingly accessible for research purposes.

In terms of its physical properties, 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility characteristics are influenced by its functional groups, particularly the ethoxy and methoxy substituents, which enhance its solubility in polar solvents.

The biological activity of 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine has been a subject of extensive research. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of novel therapeutic agents.

In the context of medicinal chemistry, 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine has been explored for its potential as a lead compound in drug discovery programs. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. Researchers have employed structure-activity relationship (SAR) studies to identify key structural features that contribute to its biological activity.

Clinical trials involving derivatives of 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from these trials have shown promising outcomes, particularly in the treatment of neurological disorders and cancer. The compound's ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

Beyond its medicinal applications, 1-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine has also found use in other areas of chemical research. For example, it serves as an important intermediate in the synthesis of more complex molecules with diverse applications in materials science and catalysis. Its unique chemical properties make it a versatile building block for constructing advanced materials with tailored functionalities.

In conclusion, 1-(3-Ethoxy-4-methoxyphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229030-47-9) is a multifaceted compound with significant potential in both research and practical applications. Its structural characteristics, biological activity, and synthetic versatility make it an important molecule for further exploration in various scientific disciplines. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of chemistry.